Cas no 821776-97-0 (Benzonitrile, 4-(hexylmethylamino)-2-nitro-)

Benzonitrile, 4-(hexylmethylamino)-2-nitro- structure
821776-97-0 structure
Product Name:Benzonitrile, 4-(hexylmethylamino)-2-nitro-
CAS No:821776-97-0
MF:C14H19N3O2
MW:261.319563150406
CID:697279
PubChem ID:71419901
Update Time:2025-04-19

Benzonitrile, 4-(hexylmethylamino)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(hexylmethylamino)-2-nitro-
    • 4-(hexylmethylamino)-2-nitroBenzonitrile
    • 4-[hexyl(methyl)amino]-2-nitrobenzonitrile
    • 821776-97-0
    • DTXSID60839116
    • FT-0756253
    • Inchi: 1S/C14H19N3O2/c1-3-4-5-6-9-16(2)13-8-7-12(11-15)14(10-13)17(18)19/h7-8,10H,3-6,9H2,1-2H3
    • InChI Key: MCZNCMPRXPCLLR-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C#N)C=CC(=C1)N(C)CCCCCC)=O

Computed Properties

  • Exact Mass: 261.147726857g/mol
  • Monoisotopic Mass: 261.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 72.8Ų
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